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Compound of Interest

Compound Name: 2-Methoxy-3-methylcarbazole

Cat. No.: B1250629 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical compounds are paramount to ensuring laboratory safety and

environmental protection. This guide provides a detailed protocol for the safe disposal of 2-
Methoxy-3-methylcarbazole, a natural carbazole alkaloid. Adherence to these procedures is

essential to mitigate risks and comply with regulatory standards.

Essential Safety and Handling Precautions
Before initiating any disposal procedures, it is crucial to handle 2-Methoxy-3-methylcarbazole
with appropriate care. This compound is classified with the following hazards:

Causes skin irritation (H315)[1]

Causes serious eye irritation (H319)[1]

May cause respiratory irritation (H335)[1]

Therefore, personal protective equipment (PPE) is mandatory. This includes chemical-resistant

gloves, safety goggles or a face shield, and a lab coat. All handling should occur in a well-

ventilated area or within a certified chemical fume hood to prevent inhalation of dust or vapors.

[1]
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While specific quantitative limits for disposal are not detailed in available safety data sheets,

the following physical and toxicological properties are important for safe handling and waste

profiling.

Property Value Source

Molecular Weight 211.26 g/mol

Melting Point 118 - 120 °C (244 - 248 °F) [1]

Boiling Point 325 - 330 °C (617 - 626 °F) [1]

Acute Toxicity

Oral: No data available;

Inhalation: No data available;

Dermal: No data available

[2]

Carcinogenicity

IARC: No component of this

product present at levels

greater than or equal to 0.1%

is identified as a probable,

possible or confirmed human

carcinogen by IARC. NTP: No

component of this product

present at levels greater than

or equal to 0.1% is identified

as a known or anticipated

carcinogen by NTP.

[1]

Step-by-Step Disposal Protocol
The primary and mandated method for the disposal of 2-Methoxy-3-methylcarbazole is

through an approved hazardous waste disposal plant.[1][2][3] Do not, under any

circumstances, discharge this chemical into drains or the environment.[1][4]

Experimental Protocol for Waste Segregation and
Collection

Waste Identification and Segregation:
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Identify the waste stream as a non-halogenated organic solid.

Never mix 2-Methoxy-3-methylcarbazole waste with incompatible materials. Store it

separately from strong oxidizing agents.[3]

Selection of Waste Container:

Use a designated, compatible, and properly sealed hazardous waste container. The

original container is often a suitable choice.

The container must be in good condition, free from leaks, and made of a material

chemically resistant to the compound.

Waste Collection:

For solid waste, carefully transfer the material into the designated waste container,

minimizing dust formation.

For solutions, pour the waste into a designated liquid waste container, avoiding splashes.

Do not overfill the container; fill to no more than 90% capacity to allow for expansion.

Container Labeling:

Clearly label the waste container with "Hazardous Waste."

The label must include the full chemical name: "2-Methoxy-3-methylcarbazole."

Indicate the approximate quantity or concentration of the waste.

Note the date when the waste was first added to the container.

Storage of Waste:

Store the sealed and labeled waste container in a designated, well-ventilated, and secure

waste accumulation area.

Ensure the storage area is away from sources of ignition and incompatible chemicals.[3]
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Utilize secondary containment for liquid waste containers to prevent spills.

Arranging for Disposal
Contact your institution's Environmental Health and Safety (EHS) office or a licensed

chemical waste disposal contractor to schedule a pickup.

Provide the waste manifest with accurate information about the composition and quantity of

the waste.

Disposal Workflow Visualization
The following diagram illustrates the logical steps for the proper disposal of 2-Methoxy-3-
methylcarbazole.
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Caption: Workflow for the safe disposal of 2-Methoxy-3-methylcarbazole.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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